Cas no 32458-20-1 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3))
32458-20-1 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
CAS No:32458-20-1
MF:C6H6BaCl2O7
MW:398.340636730194
MDL:MFCD00150175
CID:293641
PubChem ID:87565267
Update Time:2025-07-29
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
- Barium Chloranilate Trihydrate
- CHLORANILIC ACID BARIUM SALT TRIHYDRATE
- 2,5-DICHLORO-3,6-DIHYDROXY-1,4-BENZOQUINONE BARIUM SALT TRIHYDRATE
- BARIUM CHLOROANILATE TRIHYDRATE
- Chloranilic acid trihydrate barium salt
- CHLORANILIC ACID,BARIUM SALT
- Barium 3,6-Dichloro-1,4-dioxo-3,6-cyclohexadiene-2,5-diolate Trihydrate
- MFCD00150175
- barium 2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-bis(olate) trihydrate
- 32458-20-1
- Barium(2+);2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-diolate;trihydrate
- barium2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-bis(olate)trihydrate
- DB-048218
- OEYXJFSACCVNDM-UHFFFAOYSA-L
-
- MDL: MFCD00150175
- Inchi: 1S/C6H2Cl2O4.Ba.3H2O/c7-1-3(9)5(11)2(8)6(12)4(1)10;;;;/h9,12H;;3*1H2/q;+2;;;/p-2
- InChI Key: OEYXJFSACCVNDM-UHFFFAOYSA-L
- SMILES: [Ba+2].ClC1C(C(=C(C(C=1[O-])=O)Cl)[O-])=O.O.O.O
Computed Properties
- Exact Mass: 397.85400
- Monoisotopic Mass: 397.854
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 275
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not available
- Topological Polar Surface Area: 80.3
Experimental Properties
- Color/Form: Not available
- Boiling Point: 300.3°Cat760mmHg
- Flash Point: 135.4°C
- PSA: 80.29000
- LogP: 0.80790
- Solubility: Not available
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H301+H331
- Warning Statement: P261-P264-P270-P271-P301+P310+P330-P304+P340+P311-P403+P233-P405-P501
- Hazardous Material transportation number:UN 1564 6.1/PG 3
- WGK Germany:1
- Hazard Category Code: 20/22
- Safety Instruction: S28
-
Hazardous Material Identification:
- Risk Phrases:R20/22
- PackingGroup:III
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869435-5g |
Barium Chloranilate Trihydrate |
32458-20-1 | 97% | 5g |
¥460.00 | 2022-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X74725-5g |
CHLORANILIC ACID BARIUM SALT TRIHYDRATE |
32458-20-1 | 97% | 5g |
¥368.0 | 2023-09-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BE360-5g |
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) |
32458-20-1 | 97.0%(T) | 5g |
¥522.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BE360-1g |
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) |
32458-20-1 | 97.0%(T) | 1g |
¥174.0 | 2022-03-01 | |
| Chemenu | CM479783-25g |
2,5-Cyclohexadiene-1,4-dione, 2,5-dichloro-3,6-dihydroxy-, barium salt(11), trihydrate |
32458-20-1 | 95%+ | 25g |
$*** | 2023-03-31 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0078-25G |
Barium Chloranilate Trihydrate |
32458-20-1 | >97.0%(T) | 25g |
¥1210.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B303441-5g |
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) |
32458-20-1 | 97% | 5g |
¥435.90 | 2023-09-04 | |
| Cooke Chemical | T8158130-25g |
Barium Chloranilate Trihydrate |
32458-20-1 | >97.0%(T) | 25g |
RMB 1020.00 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1243078-25g |
2,5-Cyclohexadiene-1,4-dione, 2,5-dichloro-3,6-dihydroxy-, barium salt(1:1), trihydrate |
32458-20-1 | 97% | 25g |
$200 | 2024-06-06 | |
| A2B Chem LLC | AF57428-5g |
2,5-Cyclohexadiene-1,4-dione, 2,5-dichloro-3,6-dihydroxy-, barium salt(1:1), trihydrate |
32458-20-1 | 97% | 5g |
$347.00 | 2024-04-20 |
2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
32458-20-1 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)) Related Products
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